Cas no 122571-17-9 (1,3-bis(4-Methoxyphenyl)-1,1,3,3-tetramethyldisiloxane)

1,3-bis(4-Methoxyphenyl)-1,1,3,3-tetramethyldisiloxane is an organosilicon compound featuring a disiloxane backbone with methoxyphenyl and methyl substituents. Its molecular structure imparts thermal stability, chemical resistance, and compatibility with organic and inorganic matrices, making it suitable for applications in high-performance materials. The methoxyphenyl groups enhance solubility in polar solvents, facilitating processing in coatings, adhesives, or resin formulations. The tetramethyldisiloxane core contributes to low viscosity and flexibility, beneficial for modifying material properties such as elasticity and surface characteristics. This compound is often utilized as an intermediate in specialty silicones or as a functional additive to tailor mechanical and thermal properties in advanced material systems.
1,3-bis(4-Methoxyphenyl)-1,1,3,3-tetramethyldisiloxane structure
122571-17-9 structure
Product Name:1,3-bis(4-Methoxyphenyl)-1,1,3,3-tetramethyldisiloxane
CAS No:122571-17-9
MF:C18H26O3Si2
MW:346.568247318268
CID:91543
PubChem ID:14270327
Update Time:2025-06-08

1,3-bis(4-Methoxyphenyl)-1,1,3,3-tetramethyldisiloxane Chemical and Physical Properties

Names and Identifiers

    • 1,3-Bis(4-methoxyphenyl)-1,1,3,3-tetramethyldisiloxane
    • (4-Methoxyphenyl)({[(4-methoxyphenyl)-dimethylsilyl]oxy})dimethylsilane
    • (4-methoxyphenyl)-[(4-methoxyphenyl)-dimethylsilyl]oxy-dimethylsilane
    • 1,1,3,3-tetramethyl-1,3-bis(4-methoxyphenyl)disiloxane
    • 1,3-Bis-(p-methoxy-phenyl)-tetramethyldisiloxan
    • 1,3-Di(4-methoxyphenyl)-1,1,3,3-tetrametyldisiloxane
    • AMTSi052
    • Disiloxane,1,3-bis(4-methoxyphenyl)-1,1,3,3-tetramethyl
    • M-1140
    • 1,3-Bis(4-methoxyphenyl)-1,1,3,3-tetramethyldisiloxane, 97%
    • AKOS025392260
    • A906717
    • (4-methoxyphenyl)({[(4-methoxyphenyl)dimethylsilyl]oxy})dimethylsilane
    • AS-2192
    • 122571-17-9
    • MFCD09266156
    • 1,3-Bis(4-methoxyphenyl)-1,1,3,3-tetramethyldisiloxane, 97per cent
    • CS-0442818
    • DTXSID80558251
    • 1,3-Bis(4-methoxyphenyl)-1,1,3,3-tetramethyldisiloxane,97%
    • 1,3-bis(4-Methoxyphenyl)-1,1,3,3-tetramethyldisiloxane
    • MDL： MFCD09266156
    • Inchi： 1S/C18H26O3Si2/c1-19-15-7-11-17(12-8-15)22(3,4)21-23(5,6)18-13-9-16(20-2)10-14-18/h7-14H,1-6H3
    • InChI Key： BCPXZIHUIDBHCK-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C1C=CC(=CC=1)OC)O[Si](C)(C)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 346.14200
  • Monoisotopic Mass: 346.14204776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.02
  • Boiling Point: 381.2°Cat760mmHg
  • Flash Point: 150.5°C
  • Refractive Index: 1.516
  • PSA: 27.69000
  • LogP: 3.24480
  • Solubility: Not determined

1,3-bis(4-Methoxyphenyl)-1,1,3,3-tetramethyldisiloxane Security Information

1,3-bis(4-Methoxyphenyl)-1,1,3,3-tetramethyldisiloxane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-bis(4-Methoxyphenyl)-1,1,3,3-tetramethyldisiloxane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-ID842-200mg
1,3-Bis(4-methoxyphenyl)-1,1,3,3-tetramethyldisiloxane
 122571-17-9 97%
200mg
 ￥183.0 2022-02-28
Apollo Scientific
OR303374-500mg
(4-Methoxyphenyl)({[(4-methoxyphenyl)dimethylsilyl]oxy})dimethylsilane
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 £70.00 2023-09-01
Apollo Scientific
OR303374-1g
(4-Methoxyphenyl)({[(4-methoxyphenyl)dimethylsilyl]oxy})dimethylsilane
 122571-17-9
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 £80.00 2023-09-01
Apollo Scientific
OR303374-5g
(4-Methoxyphenyl)({[(4-methoxyphenyl)dimethylsilyl]oxy})dimethylsilane
 122571-17-9
5g
 £164.00 2023-09-01
AK Scientific
AMTSi052-1g
1,3-Di(4-methoxyphenyl)-1,1,3,3-tetrametyldisiloxane
 122571-17-9 95%
1g
 $63 2025-02-18
AK Scientific
AMTSi052-5g
1,3-Di(4-methoxyphenyl)-1,1,3,3-tetrametyldisiloxane
 122571-17-9 95%
5g
 $197 2025-02-18
TRC
B591845-50mg
1,3-bis(4-Methoxyphenyl)-1,1,3,3-tetramethyldisiloxane
 122571-17-9
50mg
 $ 50.00 2022-06-07
TRC
B591845-100mg
1,3-bis(4-Methoxyphenyl)-1,1,3,3-tetramethyldisiloxane
 122571-17-9
100mg
 $ 65.00 2022-06-07
TRC
B591845-500mg
1,3-bis(4-Methoxyphenyl)-1,1,3,3-tetramethyldisiloxane
 122571-17-9
500mg
 $ 95.00 2022-06-07
abcr
AB253348-5 g
1,3-Bis(4-methoxyphenyl)-1,1,3,3-tetramethyldisiloxane; 97%
 122571-17-9
5g
 €85.60 2022-06-11

1,3-bis(4-Methoxyphenyl)-1,1,3,3-tetramethyldisiloxane Production Method

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